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Compound of Interest

Compound Name: URAT1 inhibitor 2

Cat. No.: B12400852

Product Identifier: URAT1 Inhibitor 2 CAS Number: 2803951-18-8

Disclaimer: This document provides essential safety and logistical information for URAT1
Inhibitor 2 based on general laboratory safety principles for handling potent research
compounds. A specific Safety Data Sheet (SDS) for this compound is not publicly available.
Researchers must conduct a thorough risk assessment before handling this substance and
consult with their institution's Environmental Health and Safety (EHS) department. This guide is
intended for use by trained researchers, scientists, and drug development professionals.

Hazard Identification and Precautionary Measures

URAT1 Inhibitor 2 is an orally active and potent inhibitor of URAT1 and CYP isozymes,
intended for research use only.[1][2] While a study in mice indicated no obvious acute toxicity at
a high dose, the full toxicological properties of this compound have not been elucidated.[1]
Therefore, it should be handled as a potentially hazardous substance. Assume it may be toxic if
swallowed, and prolonged exposure may cause organ damage. All handling should be
performed by qualified personnel familiar with the potential hazards.

General Precautions:
e Do not eat, drink, or smoke when using this product.[3][4]

¢ Avoid contact with skin and eyes.[4]
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» Avoid inhalation of dust or aerosols.[3]
e Wash hands thoroughly after handling.[3][4]
o Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory tasks should be conducted to
determine the appropriate PPE.[6] The following table summarizes the minimum recommended
PPE for handling URAT1 Inhibitor 2.
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Protection Type Recommended Equipment Purpose

Safety glasses with side

shields or chemical splash )
) ] To protect against splashes,
Eye and Face Protection goggles. A face shield should ] ]
) ) dust, and flying particles.
be worn when there is a risk of

splashing.[6][7][8]

Chemically resistant gloves
(e.g., disposable nitrile gloves).
[6][7] Consider double-gloving ) )
i ] To prevent skin contact with
Hand Protection for added protection.[6] Gloves ]
) the chemical.
must be inspected before use
and disposed of properly after

handling the compound.[3]

A laboratory coat is the
minimum requirement.[6][7][9]
] Consider a chemically resistant  To protect skin and personal
Body Protection ) o
apron or coveralls for larger clothing from contamination.
quantities or when there is a

higher risk of splashes.

Not typically required when
handling small quantities in a
properly functioning chemical
) ) fume hood. If weighing or To prevent inhalation of dust or
Respiratory Protection ) ]
handling the powder outside of  aerosols.
a fume hood, a respirator (e.qg.,
N95) may be necessary to

prevent inhalation.[7]

Operational Plan: Step-by-Step Handling
Procedures

o Preparation: Before handling, ensure the work area, preferably inside a chemical fume hood,
is clean and uncluttered.[10] Assemble all necessary equipment and materials.
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» Centrifugation: Before opening the vial, centrifuge it to ensure any powder adhering to the
cap or sides is collected at the bottom.[11]

» Weighing: Weigh the desired amount of the compound in a chemical fume hood on a
calibrated analytical balance. Use appropriate weighing paper or a container. Automated
dispensing systems can improve safety when handling potent compounds.[12]

e Solvent Selection: URAT1 Inhibitor 2 is typically soluble in DMSO.[13]

e Procedure: Add the appropriate solvent to the vial containing the weighed compound. Cap
the vial securely and vortex or sonicate until the solid is completely dissolved.

o Stock Solution Storage: Store stock solutions in tightly sealed vials. For long-term storage, it
is recommended to store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.
[11][14] General guidelines suggest usability for up to one month at -20°C and up to six
months at -80°C.[11][14]

Disposal Plan

All waste materials contaminated with URAT1 Inhibitor 2 must be treated as hazardous
chemical waste and disposed of according to institutional and local regulations.[15][16][17]
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Waste Type Disposal Procedure

Contaminated items such as gloves, weighing
aper, and pipette tips should be collected in a
Solid Waste P p. PP P
designated, clearly labeled hazardous waste

container.[15][16]

Unused solutions of URAT1 Inhibitor 2 should

be collected in a sealed, properly labeled
Liquid Waste hazardous waste container. Do not pour down

the drain.[10][17][18] Segregate waste streams

to avoid mixing incompatible chemicals.[15]

The original vial should be disposed of as
hazardous waste. If institutional policy allows for
] the disposal of empty containers in regular
Empty Vials )
waste, they must be thoroughly rinsed three
times with a suitable solvent, and the rinsate

collected as hazardous liquid waste.[16]

Experimental Protocols and Data

While specific experimental protocols are not provided here, researchers should develop
detailed Standard Operating Procedures (SOPSs) for their specific experiments involving URAT1
Inhibitor 2. These SOPs should incorporate the safety and handling information outlined in this
guide.

Quantitative Data Summary:
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Parameter Value Reference
CAS Number 2803951-18-8 [1][2]
IC50 (URAT1-mediated 14C-
1.36 uM [1][2]
UA uptake)

IC50 (CYP1A2) 16.97 yM [1][2]
IC50 (CYP2C9) 5.22 uM [1][2]
) -20°C for 3 years; 4°C for 2
Storage (Solid) [11]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [11]

month

Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of URAT1 Inhibitor 2 in a
laboratory setting.
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Caption: Workflow for the safe handling of URAT1 Inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12400852#personal-protective-equipment-for-
handling-urat1-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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